Cas no 2309310-00-5 (1-(2H-1,3-benzodioxole-5-carbonyl)-4-(3-methoxypyrrolidin-1-yl)piperidine)

• Product Name: 1-(2H-1,3-benzodioxole-5-carbonyl)-4-(3-methoxypyrrolidin-1-yl)piperidine
• CAS No: 2309310-00-5
• MF: C₁₈H₂₄N₂O₄
• MW: 332.394165039063
• CID: 5339675
• Update Time: 2025-05-27

1-(2H-1,3-benzodioxole-5-carbonyl)-4-(3-methoxypyrrolidin-1-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• benzo[d][1,3]dioxol-5-yl(4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl)methanone
• 1,3-benzodioxol-5-yl-[4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl]methanone
• 1-(2H-1,3-benzodioxole-5-carbonyl)-4-(3-methoxypyrrolidin-1-yl)piperidine

• Inchi： 1S/C18H24N2O4/c1-22-15-6-9-20(11-15)14-4-7-19(8-5-14)18(21)13-2-3-16-17(10-13)24-12-23-16/h2-3,10,14-15H,4-9,11-12H2,1H3
• InChI Key： HYCGBWLGFRRFQQ-UHFFFAOYSA-N
• SMILES： O(C)C1CCN(C1)C1CCN(C(C2=CC=C3C(=C2)OCO3)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 452
• XLogP3: 1.8
• Topological Polar Surface Area: 51.2

Additional information on 1-(2H-1,3-benzodioxole-5-carbonyl)-4-(3-methoxypyrrolidin-1-yl)piperidine

Comprehensive Analysis of 1-(2H-1,3-benzodioxole-5-carbonyl)-4-(3-methoxypyrrolidin-1-yl)piperidine (CAS No. 2309310-00-5): Structure, Applications, and Research Insights

The compound 1-(2H-1,3-benzodioxole-5-carbonyl)-4-(3-methoxypyrrolidin-1-yl)piperidine (CAS No. 2309310-00-5) has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This molecule combines a benzodioxole moiety with a piperidine scaffold, linked via a carbonyl group, and further modified with a 3-methoxypyrrolidine substituent. Such a configuration suggests versatility in interactions with biological targets, making it a subject of interest for drug discovery and development.

In recent years, researchers have focused on piperidine derivatives and benzodioxole-containing compounds due to their prevalence in bioactive molecules. The inclusion of a methoxy group on the pyrrolidine ring enhances the compound's solubility and bioavailability, addressing one of the key challenges in modern medicinal chemistry. These attributes align with current trends in small-molecule drug design, where optimizing pharmacokinetic properties is as critical as target engagement.

The structural complexity of CAS No. 2309310-00-5 raises questions about its synthetic accessibility. Recent advancements in catalytic carbonylative coupling and N-alkylation techniques have streamlined the preparation of similar compounds, reducing production costs and improving yields. This progress is particularly relevant given the growing demand for cost-effective synthetic routes in pharmaceutical manufacturing, a topic frequently searched in academic and industrial circles.

From a therapeutic perspective, the benzodioxole fragment is known to confer metabolic stability, while the piperidine-pyrrolidine combination may influence central nervous system (CNS) penetration. These characteristics have led to speculation about potential applications in neurological disorders or G-protein-coupled receptor (GPCR) modulation—areas of intense research focus. However, comprehensive biological data remain limited, highlighting an opportunity for further investigation.

Environmental and safety profiles are increasingly important considerations for novel compounds. Preliminary computational studies suggest that 1-(2H-1,3-benzodioxole-5-carbonyl)-4-(3-methoxypyrrolidin-1-yl)piperidine exhibits favorable ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties, though experimental validation is necessary. This aligns with the pharmaceutical industry's shift toward early-stage toxicity prediction, a hot topic in drug development forums.

The rise of artificial intelligence in chemistry has enabled rapid virtual screening of compounds like CAS No. 2309310-00-5. Machine learning models trained on structural analogs could predict its binding affinities or off-target effects, accelerating research. Such approaches resonate with the scientific community's interest in computational drug discovery and structure-activity relationship (SAR) analysis.

Patent landscapes reveal growing interest in piperidine-carboxamide derivatives, with several applications covering similar structural motifs. While 2309310-00-5 itself may not yet be patented, its core pharmacophore appears in claims targeting neuroinflammatory pathways and ion channel modulation. This intellectual property context is crucial for researchers exploring its commercial potential.

Analytical characterization of this compound presents interesting challenges. The benzodioxole carbonyl stretch in infrared spectroscopy and the piperidine-proton splitting patterns in NMR are distinctive features that aid in structural verification. These analytical aspects are frequently queried in chemical databases, reflecting the practical needs of synthetic chemists.

Looking ahead, the scientific community continues to investigate heterocyclic compounds with complex substitution patterns like 1-(2H-1,3-benzodioxole-5-carbonyl)-4-(3-methoxypyrrolidin-1-yl)piperidine. Its development trajectory may follow trends seen with other privileged structures in medicinal chemistry, where incremental modifications yield diverse biological activities. This compound's journey from bench to potential applications exemplifies the iterative nature of modern drug discovery.